molecular formula C10H12N2SSi B8430147 2-Methyl-5-trimethylsilanylethynyl-thiazole-4-carbonitrile

2-Methyl-5-trimethylsilanylethynyl-thiazole-4-carbonitrile

Cat. No.: B8430147
M. Wt: 220.37 g/mol
InChI Key: YUTCSUZWLSRCSM-UHFFFAOYSA-N
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Description

2-Methyl-5-trimethylsilanylethynyl-thiazole-4-carbonitrile is a useful research compound. Its molecular formula is C10H12N2SSi and its molecular weight is 220.37 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2SSi

Molecular Weight

220.37 g/mol

IUPAC Name

2-methyl-5-(2-trimethylsilylethynyl)-1,3-thiazole-4-carbonitrile

InChI

InChI=1S/C10H12N2SSi/c1-8-12-9(7-11)10(13-8)5-6-14(2,3)4/h1-4H3

InChI Key

YUTCSUZWLSRCSM-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(S1)C#C[Si](C)(C)C)C#N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

5-Bromo-2-methyl-thiazole-4-carbonitrile (4.8 g, 23.6 mmol) was suspended in 50 ml triethyl amine. Trimethylsilylacetylene (4.64 g, 47.3 mmol), triphenylphosphine (186 mg, 0.7 mmol) and bis(triphenylphosphine)palladium(II)chloride (0.83 g, 1.18 mmol) were added and this mixture was evacuated and purged with argon several times to remove oxygen from the solution. Copper(I)iodide (45 mg, 0.24 mmol) was added and the reaction mixture was stirred at 70° C. for 5 hrs. The residue was taken up in water, extracted three times with ethyl acetate and several times with water. The combined organic extracts were dried with sodium sulfate, filtered and evaporated. The crude product was purified by chromatography on silica gel (heptane/ethyl acetate 90:10->1:1 gradient). The desired product was obtained as a black solid (4.1 g, 79%).
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